1-[(4-Fluorophenyl)methyl]-3-(5-fluoropyridin-2-yl)urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-(5-fluoropyridin-2-yl)urea
• InChI: InChI=1S/C13H11F2N3O/c14-10-3-1-9(2-4-10)7-17-13(19)18-12-6-5-11(15)8-16-12/h1-6,8H,7H2,(H2,16,17,18,19)
• InChI Key: VXZKLSYFOCOXTH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)NC2=NC=C(C=C2)F)F
• Molecular Formula: C13H11F2N3O
• Molecular Weight: 263.24 g/mol

Description

1-[(4-Fluorophenyl)methyl]-3-(5-fluoropyridin-2-yl)urea, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancers. This compound belongs to the class of protein kinase inhibitors and is known to target the spleen tyrosine kinase (SYK) enzyme. SYK is an important enzyme that plays a crucial role in the signaling pathways of various immune cells and is known to be involved in the progression of cancer.

Mechanism of Action

1-[(4-Fluorophenyl)methyl]-3-(5-fluoropyridin-2-yl)urea is known to inhibit the activity of SYK, which is an important enzyme involved in the signaling pathways of various immune cells. SYK is known to play a crucial role in the progression of cancer by promoting cell proliferation, survival, and migration. By inhibiting SYK, 1-[(4-Fluorophenyl)methyl]-3-(5-fluoropyridin-2-yl)urea blocks the downstream signaling pathways that are responsible for the growth and survival of cancer cells. This leads to the induction of apoptosis and the inhibition of tumor growth.
Biochemical and Physiological Effects:
1-[(4-Fluorophenyl)methyl]-3-(5-fluoropyridin-2-yl)urea has been shown to have several biochemical and physiological effects in preclinical studies. It has been shown to induce apoptosis in cancer cells by activating the caspase cascade. It also inhibits the proliferation and migration of cancer cells by blocking the activity of several downstream signaling pathways. 1-[(4-Fluorophenyl)methyl]-3-(5-fluoropyridin-2-yl)urea has also been shown to modulate the immune response by inhibiting the activity of various immune cells.

Advantages and Limitations for Lab Experiments

1-[(4-Fluorophenyl)methyl]-3-(5-fluoropyridin-2-yl)urea has several advantages for use in laboratory experiments. It is a potent inhibitor of SYK and has demonstrated potent anti-tumor activity in preclinical studies. It is also relatively easy to synthesize and purify, making it an attractive candidate for use in drug discovery programs. However, 1-[(4-Fluorophenyl)methyl]-3-(5-fluoropyridin-2-yl)urea has some limitations, including its relatively low solubility and stability in aqueous solutions. This can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for research on 1-[(4-Fluorophenyl)methyl]-3-(5-fluoropyridin-2-yl)urea. One area of interest is the development of combination therapies that include 1-[(4-Fluorophenyl)methyl]-3-(5-fluoropyridin-2-yl)urea. Several preclinical studies have shown that 1-[(4-Fluorophenyl)methyl]-3-(5-fluoropyridin-2-yl)urea can enhance the anti-tumor activity of other drugs, such as chemotherapy and immune checkpoint inhibitors. Another area of interest is the identification of biomarkers that can predict the response to 1-[(4-Fluorophenyl)methyl]-3-(5-fluoropyridin-2-yl)urea. This could help to identify patients who are most likely to benefit from treatment with 1-[(4-Fluorophenyl)methyl]-3-(5-fluoropyridin-2-yl)urea. Finally, there is interest in the development of new SYK inhibitors that have improved pharmacological properties and greater selectivity for the target enzyme.

Synthesis Methods

The synthesis of 1-[(4-Fluorophenyl)methyl]-3-(5-fluoropyridin-2-yl)urea involves several steps starting from commercially available reagents. The first step involves the formation of an intermediate compound, which is then reacted with a fluoropyridine derivative to obtain the desired product. The final product is obtained after purification and isolation steps. The synthesis of 1-[(4-Fluorophenyl)methyl]-3-(5-fluoropyridin-2-yl)urea has been described in detail in several research articles.

Scientific Research Applications

1-[(4-Fluorophenyl)methyl]-3-(5-fluoropyridin-2-yl)urea has been extensively studied for its potential use in the treatment of various types of cancers. It has been shown to be effective against several cancer cell lines, including lymphoma, leukemia, and solid tumors. In preclinical studies, 1-[(4-Fluorophenyl)methyl]-3-(5-fluoropyridin-2-yl)urea has demonstrated potent anti-tumor activity, both as a single agent and in combination with other drugs. Several clinical trials are currently underway to evaluate the safety and efficacy of 1-[(4-Fluorophenyl)methyl]-3-(5-fluoropyridin-2-yl)urea in patients with different types of cancers.